3-(allyloxy)-N-3-pyridinylbenzamide
Description
3-(Allyloxy)-N-3-pyridinylbenzamide is a benzamide derivative characterized by a benzamide core substituted with an allyloxy group (-O-CH₂-CH=CH₂) at the 3-position of the benzene ring and a pyridin-3-yl (3-pyridinyl) group attached via an amide linkage. This structure combines aromatic, heterocyclic, and aliphatic unsaturated moieties, conferring unique chemical and biological properties.
Properties
IUPAC Name |
3-prop-2-enoxy-N-pyridin-3-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2/c1-2-9-19-14-7-3-5-12(10-14)15(18)17-13-6-4-8-16-11-13/h2-8,10-11H,1,9H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZPZLDTWRIVRAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=CC(=C1)C(=O)NC2=CN=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations:
Substituent Position and Electronic Effects :
- The allyloxy group in 3-(allyloxy)-N-3-pyridinylbenzamide provides greater electron-donating capacity compared to methoxy or benzyloxy groups, influencing reactivity in nucleophilic substitutions or cycloadditions .
- Pyridine ring position (e.g., 2- vs. 3-pyridinyl) alters hydrogen-bonding patterns. For instance, 3-(pyridin-2-yloxy) analogs () exhibit stronger interactions with hydrophobic pockets in enzymes due to the ortho-substitution .
Heterocyclic Modifications :
- Replacing pyridine with pyridazine (as in ) introduces additional nitrogen atoms, enhancing solubility but reducing membrane permeability .
- Trifluoromethyl groups () improve metabolic stability and bioavailability by resisting oxidative degradation .
Pyridin-3-yl derivatives (e.g., 3-(benzyloxy)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzamide in ) demonstrate anti-inflammatory activity linked to the pyridine’s nitrogen orientation, which mimics natural ligands of COX-2 .
Pharmacokinetic and Physicochemical Properties
Table 2: Comparative Physicochemical Data
| Compound Name | LogP | Solubility (mg/mL) | Plasma Protein Binding (%) | Metabolic Stability (t₁/₂, h) |
|---|---|---|---|---|
| 3-(Allyloxy)-N-3-pyridinylbenzamide | 2.8 | 0.15 | 85 | 3.2 |
| N-[3-(methoxy)phenyl]-2-methylbenzamide | 2.1 | 0.45 | 78 | 6.5 |
| 3-(pyridin-2-yloxy)-N-(3-(trifluoromethyl)benzyl)benzamide | 3.5 | 0.08 | 92 | 8.7 |
| N-(3-(6-methoxypyridazin-3-yl)phenyl)benzamide | 1.9 | 0.30 | 70 | 2.8 |
Key Observations:
- The allyloxy group increases lipophilicity (LogP = 2.8) compared to methoxy analogs (LogP = 2.1), reducing aqueous solubility but enhancing membrane permeability .
- Trifluoromethyl groups () significantly improve metabolic stability (t₁/₂ = 8.7 h) by blocking cytochrome P450-mediated oxidation .
- Pyridazine derivatives () exhibit lower plasma protein binding (70%) due to reduced aromatic stacking interactions .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
